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Compound of Interest

Compound Name: Tetrapeptide-30

Cat. No.: B612320 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

protocols for researchers, scientists, and drug development professionals working with

Tetrapeptide-30. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining research integrity.

While Tetrapeptide-30 is a widely used cosmetic ingredient, it is imperative to handle it with

the appropriate precautions in a laboratory setting. The following procedures outline the

necessary personal protective equipment (PPE), operational handling steps, and proper

disposal methods.

Essential Personal Protective Equipment (PPE)
A risk assessment should always be conducted for specific laboratory tasks to determine if

additional PPE is required. The following table summarizes the recommended PPE for handling

Tetrapeptide-30 in its pure form (lyophilized powder or concentrated solution).
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes. Must conform to EN

166 (EU) or NIOSH (US)

standards.[1]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes. Fire/flame

resistant and impervious

clothing is recommended.[1]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended. Gloves must

be inspected before use and

changed immediately if

contaminated. Wash and dry

hands thoroughly after

handling.[2]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to prevent inhalation of

fine particles. If exposure limits

are exceeded, a full-face

respirator should be used.[1]
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A systematic approach to handling Tetrapeptide-30 is crucial for both safety and preserving

the integrity of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or a compromised seal.

Verify that the product is correctly labeled as Tetrapeptide-30.

Lyophilized Powder: For long-term storage, keep the lyophilized powder at -20°C or colder in

a tightly sealed container, protected from light and moisture.[3]

Solution: If received in solution, store at the recommended temperature, typically refrigerated

or frozen. For long-term storage of solutions, it is best to create single-use aliquots and store

them at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4]

2. Handling and Preparation:

All handling of Tetrapeptide-30, especially in its powdered form, should be conducted in a

well-ventilated area or a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[2]

When reconstituting the lyophilized powder, allow the vial to come to room temperature

before opening to prevent condensation.

Use sterile, high-purity water or an appropriate buffer for reconstitution.

Ensure all equipment, such as spatulas and weigh boats, are clean and dry.

3. Experimental Use:

Maintain a sterile working environment to prevent contamination of the peptide.

Clearly label all solutions with the compound name, concentration, and date of preparation.

Avoid direct contact with the skin and eyes.[2]
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Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor if irritation persists.[2]

Eye Contact: Rinse thoroughly with pure water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Disposal Plan: Environmental Responsibility
Proper disposal of Tetrapeptide-30 and its containers is crucial to prevent environmental

contamination.

Unused Product and Contaminated Materials: Unused or expired Tetrapeptide-30, as well

as any materials contaminated with it (e.g., pipette tips, gloves, vials), should be collected in

a designated and clearly labeled hazardous waste container.[5][6]

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[4][5]

Do Not:

Discharge into sewer systems or drains.[4][5]

Contaminate water, foodstuffs, or feed.[4][5]

Empty Containers: Containers can be triple-rinsed (or the equivalent) and then offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to render it

unusable and then disposed of in a sanitary landfill.[4][5]
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Caption: Workflow for the safe handling of Tetrapeptide-30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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